Cas no 4890-42-0 (Propyl 3-bromopropanoate)
Propyl 3-bromopropanoate structure
Product Name:Propyl 3-bromopropanoate
CAS No:4890-42-0
MF:C6H11BrO2
MW:195.054341554642
CID:1532574
PubChem ID:221876
Update Time:2025-04-21
Propyl 3-bromopropanoate Chemical and Physical Properties
Names and Identifiers
-
- Propyl 3-bromopropanoate
- 3-Brom-propionsaeure-propylester
- 3-bromo-propionic acid propyl ester
- AC1L5AYS
- AR-1L2383
- AG-F-64897
- CTK4J1046
- Propanoic acid, 3-bromo, propyl ester
- NSC6974
- AC1Q27SC
- 3-Brom-propionsaeure-propylester; 3-bromo-propionic acid propyl ester; AC1L5AYS; AR-1L2383; AG-F-64897; CTK4J1046; Propanoic acid, 3-bromo, propyl ester; NSC6974; AC1Q27SC;
- 4890-42-0
- NSC-6974
- DTXSID20278300
- DXFHVUUGWSXHQY-UHFFFAOYSA-N
- SCHEMBL1365028
-
- Inchi: 1S/C6H11BrO2/c1-2-5-9-6(8)3-4-7/h2-5H2,1H3
- InChI Key: DXFHVUUGWSXHQY-UHFFFAOYSA-N
- SMILES: BrCCC(=O)OCCC
Computed Properties
- Exact Mass: 193.99423
- Monoisotopic Mass: 193.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 83.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 1.72460
Propyl 3-bromopropanoate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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